N-(2,4-dichlorophenyl)-2-propionylhydrazinecarbothioamide
Overview
Description
N-(2,4-dichlorophenyl)-2-propionylhydrazinecarbothioamide, commonly known as Diclazuril, is a chemical compound that belongs to the class of carboxamide compounds. It is a white crystalline powder that is soluble in water and has a molecular weight of 407.2 g/mol. Diclazuril is widely used in scientific research for its various applications in the field of biochemistry and physiology.
Mechanism of Action
The mechanism of action of Diclazuril is not fully understood, but it is believed to inhibit the activity of dihydrofolate reductase, an enzyme that is essential for the synthesis of folate in protozoan parasites. This leads to the depletion of folate levels in the parasites, which in turn inhibits their growth and replication.
Biochemical and Physiological Effects:
Diclazuril has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of dihydrofolate reductase in protozoan parasites, leading to the depletion of folate levels and inhibition of growth and replication. Diclazuril has also been shown to have immunomodulatory effects, including the stimulation of cytokine production and the enhancement of phagocytic activity.
Advantages and Limitations for Lab Experiments
Diclazuril has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful reference compound for the development of new drugs. It is also relatively easy to synthesize and has a high purity, making it a reliable tool for investigating the mechanism of action of various compounds. However, Diclazuril also has some limitations, including its high cost and limited solubility in some solvents.
Future Directions
There are several future directions for research on Diclazuril. One area of interest is the development of new drugs based on the structure of Diclazuril. Another area of interest is the investigation of the immunomodulatory effects of Diclazuril, particularly in the context of infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of Diclazuril and its potential applications in the treatment of parasitic infections.
Scientific Research Applications
Diclazuril has a wide range of applications in scientific research, particularly in the field of biochemistry and physiology. It is commonly used as a reference compound for the development of new drugs and as a tool for investigating the mechanism of action of various compounds. Diclazuril has been shown to have potent anti-parasitic activity against a wide range of protozoan parasites, including Eimeria spp., Toxoplasma gondii, and Cryptosporidium spp.
properties
IUPAC Name |
1-(2,4-dichlorophenyl)-3-(propanoylamino)thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2N3OS/c1-2-9(16)14-15-10(17)13-8-4-3-6(11)5-7(8)12/h3-5H,2H2,1H3,(H,14,16)(H2,13,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QERXYNZAOIIUEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NNC(=S)NC1=C(C=C(C=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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